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Introduction
Octyl hexanoate (C₁₄H₂₈O₂), a fatty acid ester, is a colorless to pale yellow liquid recognized

for its characteristic fruity aroma.[1] Beyond its applications in the fragrance and flavor

industries, its physicochemical properties, particularly its solubility, are of significant interest in

various scientific domains, including pharmaceuticals and material science.[1] In drug

development, for instance, understanding the solubility of ester-based compounds is crucial for

formulation, as it influences dissolution rates and bioavailability. This technical guide provides a

comprehensive overview of the solubility of octyl hexanoate in organic solvents, addresses

the current limitations in available quantitative data, and presents a detailed experimental

protocol for its determination.

Octyl hexanoate's molecular structure, characterized by a non-polar octyl chain and a

moderately polar hexanoate group, dictates its solubility behavior. Following the principle of

"like dissolves like," it is readily soluble in non-polar organic solvents while exhibiting limited

solubility in polar solvents such as water.[1] The estimated aqueous solubility of octyl
hexanoate is approximately 0.3631 mg/L at 25°C, highlighting its hydrophobic nature.

While extensive quantitative solubility data for octyl hexanoate across a wide range of organic

solvents is not readily available in published literature, this guide compiles known qualitative

information and presents data for structurally similar, shorter-chain esters to provide valuable

insights into its expected solubility profile.
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Physicochemical Properties of Octyl Hexanoate
A summary of the key physicochemical properties of octyl hexanoate is presented in Table 1.

Property Value Reference

Molecular Formula C₁₄H₂₈O₂ [1]

Molecular Weight 228.37 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Boiling Point
274.00 to 275.00 °C @ 760.00

mm Hg

Melting Point -28.00 °C

Density
0.850 to 0.856 g/cm³ @ 25.00

°C

logP (o/w) 5.880 (estimated)

Aqueous Solubility
0.3631 mg/L @ 25 °C

(estimated)

Solubility Data
Qualitative Solubility of Octyl Hexanoate
Octyl hexanoate is generally described as being soluble in alcohol and other organic solvents.

[1] Its non-polar character, owing to the long alkyl chains, makes it miscible with hydrocarbons

and other non-polar solvents.

Quantitative Solubility of Structurally Similar Esters
In the absence of specific quantitative data for octyl hexanoate, the solubility of shorter-chain

hexanoate esters, methyl hexanoate and ethyl hexanoate, can provide an indication of the

expected trends. It is important to note that the longer octyl chain in octyl hexanoate will

generally lead to lower solubility in polar solvents and higher solubility in non-polar solvents

compared to its methyl and ethyl counterparts.
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Table 2: Solubility of Methyl Hexanoate and Ethyl Hexanoate in Various Solvents

Solute Solvent
Temperature
(°C)

Solubility Reference

Methyl

Hexanoate
Water 20 1.33 mg/mL [2]

Chloroform 25
100 mg/mL

(clear)

Ethyl Hexanoate Water 25 Insoluble

Ethanol 25 Soluble

Experimental Protocol for Determining the Solubility
of Octyl Hexanoate
The following is a detailed methodology for the gravimetric determination of the solubility of

octyl hexanoate in an organic solvent. This method is widely applicable and can be adapted

for various solute-solvent systems.

Principle
The gravimetric method involves preparing a saturated solution of the solute (octyl hexanoate)

in a specific solvent at a constant temperature. A known volume or mass of the saturated

solution is then carefully evaporated to dryness, and the mass of the remaining solute is

determined. From these measurements, the solubility can be calculated and expressed in

various units, such as g/100 mL or mol/L.

Materials and Apparatus
Octyl hexanoate (high purity)

Selected organic solvents (analytical grade)

Analytical balance (± 0.0001 g)

Thermostatic water bath or incubator
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Calibrated volumetric flasks and pipettes

Glass vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE)

Evaporating dish or watch glass

Drying oven

Desiccator

Experimental Workflow
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Preparation

Measurement

Calculation

Start

Add excess octyl hexanoate
to solvent in a sealed vial

Equilibrate in thermostatic bath
(e.g., 24-48 hours with agitation)

Filter the saturated solution
(syringe filter)

Pipette a known volume
of the filtrate into a

pre-weighed evaporating dish

Weigh the dish with the solution

Evaporate the solvent
in a drying oven

Cool in a desiccator and
weigh the dish with the residue

Calculate Solubility
(g/100mL or mol/L)

End
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Inputs

Process
Output

Solute
(Octyl Hexanoate)

Mix Solute and SolventSolvent
(e.g., Ethanol)

Temperature

Attain Equilibrium
(Saturated Solution)

Separate Solid and
Liquid Phases

Analyze Liquid Phase
(e.g., Gravimetry)

Quantitative
Solubility Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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